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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B611515 Get Quote

Essential Safety and Handling Guide for TVB-3664
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling TVB-3664. It offers procedural, step-by-step

guidance for safe operational use and disposal, ensuring user safety and regulatory

compliance.

Hazard Identification and Classification
TVB-3664 is a potent and selective inhibitor of fatty acid synthase (FASN).[1][2][3][4][5][6][7]

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), TVB-3664 is classified as follows:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[8]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[8]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.[8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety.

The required PPE is determined by a risk assessment of the specific procedures being

performed.[9]
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Protection Type Required PPE Specifications

Hand Protection Nitrile gloves

Ensure gloves are compatible

with the chemicals being used

and change them frequently,

especially if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must provide protection from

splashes of chemicals or

liquids.[9]

Skin and Body Protection Laboratory coat

Should be worn at all times in

the laboratory to protect from

spills.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.

Use a NIOSH-approved

respirator if aerosols may be

generated or if working in a

poorly ventilated space.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of TVB-3664
and ensuring a safe laboratory environment.

Handling:

Avoid inhalation, and contact with eyes and skin.[8]

Avoid the formation of dust and aerosols.[8]

Use only in areas with appropriate exhaust ventilation.[8]

Do not eat, drink, or smoke when using this product.[8]

Wash skin thoroughly after handling.[8]

Storage:
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Short-term (days to weeks): Store at 0 - 4°C in a dry, dark place.[1]

Long-term (months to years): Store at -20°C as a powder.[1][2]

In solvent: Store at -80°C.[2][3][8]

Keep the container tightly sealed in a cool, well-ventilated area.[8]

Keep away from direct sunlight and sources of ignition.[8]

Emergency Procedures
In the event of an emergency, follow these first-aid measures and immediately seek medical

attention.

Exposure Route First-Aid Measures

Eye Contact

Remove contact lenses. Immediately flush eyes

with large amounts of water, separating eyelids

to ensure adequate flushing. Call a physician

promptly.[8]

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Call a physician.[8]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth resuscitation.[8]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Call a physician.[8]

Spill Response:

Evacuate the area.

Wear appropriate PPE.
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Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the spillage and place it in a sealed container for disposal.[8]

Clean the spill area thoroughly.

Disposal Plan
Dispose of TVB-3664 and its containers in accordance with local, state, and federal

regulations. This material is very toxic to aquatic life with long-lasting effects, so avoid release

to the environment.[8]

Unused Product: Dispose of contents/container to an approved waste disposal plant.[8]

Contaminated Materials: Any materials that have come into contact with TVB-3664 should

be treated as hazardous waste and disposed of accordingly.

Chemical and Physical Properties
Property Value

Chemical Formula C25H23F3N4O2[1][8]

Molecular Weight 468.48 g/mol [1]

Appearance Solid[5]

Purity ≥98%[2]

Solubility DMSO: 94 mg/mL (200.65 mM)[4]

Visual Guides
Operational Workflow for Handling TVB-3664
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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